N,N'-bis[2-(4-pyridinyl)ethyl]ethanediamide

• IUPAC Name: N,N'-bis(2-pyridin-4-ylethyl)oxamide
• InChI: InChI=1S/C16H18N4O2/c21-15(19-11-5-13-1-7-17-8-2-13)16(22)20-12-6-14-3-9-18-10-4-14/h1-4,7-10H,5-6,11-12H2,(H,19,21)(H,20,22)
• InChI Key: LVUBPRAMTPLTPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1CCNC(=O)C(=O)NCCC2=CC=NC=C2
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol

Description

N,N'-bis[2-(4-pyridinyl)ethyl]ethanediamide, also known as BPEA, is a chelating agent that is widely used in scientific research. It is a bidentate ligand that forms stable complexes with metal ions, particularly copper and iron. BPEA has been extensively studied for its applications in various fields, including biochemistry, pharmacology, and environmental science.

Mechanism of Action

N,N'-bis[2-(4-pyridinyl)ethyl]ethanediamide acts as a bidentate ligand, binding to metal ions through its two pyridine rings. The resulting metal-N,N'-bis[2-(4-pyridinyl)ethyl]ethanediamide complex is stable and can be used to isolate and study metal ions in biological systems. N,N'-bis[2-(4-pyridinyl)ethyl]ethanediamide has been shown to be highly selective for copper and iron ions, which are important cofactors in many biological processes.
Biochemical and Physiological Effects:
N,N'-bis[2-(4-pyridinyl)ethyl]ethanediamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of metal-dependent enzymes, such as superoxide dismutase and catalase. N,N'-bis[2-(4-pyridinyl)ethyl]ethanediamide has also been shown to induce oxidative stress in cells, leading to DNA damage and cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N'-bis[2-(4-pyridinyl)ethyl]ethanediamide is its high selectivity for copper and iron ions. This makes it a useful tool for studying the role of these metal ions in biological systems. However, N,N'-bis[2-(4-pyridinyl)ethyl]ethanediamide has some limitations, including its potential toxicity and the fact that it can only be used to study metal ions that bind to pyridine rings.

Future Directions

There are a number of future directions for research on N,N'-bis[2-(4-pyridinyl)ethyl]ethanediamide. One area of interest is the development of new chelating agents that are more selective and less toxic than N,N'-bis[2-(4-pyridinyl)ethyl]ethanediamide. Another area of interest is the use of N,N'-bis[2-(4-pyridinyl)ethyl]ethanediamide in environmental science, where it can be used to remove metal ions from contaminated soil and water. Finally, N,N'-bis[2-(4-pyridinyl)ethyl]ethanediamide may have potential applications in the development of new drugs for the treatment of diseases that are associated with metal ion imbalances, such as Alzheimer's disease.

Synthesis Methods

N,N'-bis[2-(4-pyridinyl)ethyl]ethanediamide can be synthesized through a multi-step process involving the reaction of ethylenediamine with 4-bromopyridine followed by reduction and subsequent reaction with ethyl bromoacetate. The final product is obtained through acid hydrolysis and purification steps.

Scientific Research Applications

N,N'-bis[2-(4-pyridinyl)ethyl]ethanediamide has been used in a wide range of scientific research applications. It is commonly used as a chelator to remove metal ions from biological samples, such as blood, urine, and tissues. N,N'-bis[2-(4-pyridinyl)ethyl]ethanediamide has been used to study the role of metal ions in various biological processes, including enzyme activity, protein folding, and gene expression.